(R)-Aminofol-d3

• IUPAC Name: (4R)-3-(2,2,2-trideuterioacetyl)-1,3-thiazolidine-4-carboxylic acid
• InChI: InChI=1S/C6H9NO3S/c1-4(8)7-3-11-2-5(7)6(9)10/h5H,2-3H2,1H3,(H,9,10)/t5-/m0/s1/i1D3
• InChI Key: WXTBYSIPOKXCPM-MQBGRFPLSA-N
• Canonical SMILES: CC(=O)N1CSCC1C(=O)O
• Isomeric SMILES: [2H]C([2H])([2H])C(=O)N1CSC[C@H]1C(=O)O
• Molecular Formula: C6H9NO3S
• Molecular Weight: 178.23 g/mol

Description

-(R)-Aminofol-d3 is an optically active form of folate that is used in scientific research for a variety of applications. It is a synthetic molecule that is structurally similar to natural folates, the essential vitamin B9. Folate is important for a wide range of metabolic and physiological processes, including the synthesis of DNA and RNA, the production of red blood cells, and the regulation of gene expression. Therefore, the study of the structure and function of (R)-Aminofol-d3 is essential for understanding the role of folate in various biological processes.

Scientific Research Applications

• Biological Significance and Synthetic Approaches of α,β-Diamino Acids : This study discusses the biological significance of nonproteinogenic amino acids like (R)-diamino acids. They are used as building blocks for new molecules and to modulate the biological behavior of known peptidic entities. These acids are key structural fragments in biologically active compounds and have applications in environmentally safe hydrogen production, food chemistry, and more (Viso et al., 2011).

• Vitamin D Metabolism, Molecular Mechanism of Action, and Pleiotropic Effects

  : This research focuses on 1,25-Dihydroxvitamin D3 and its genomic mechanism involving the vitamin D receptor/retinoic X receptor complex. It highlights the advancements in understanding VDR coactivator interactions, leading to clinical applications in cancer, cardiovascular diseases, and autoimmune diseases (Christakos et al., 2016).

• Near-Infrared Fluorescent Integrin-Targeted DFO Analogue : This study developed a multifunctional agent for biomedical applications like chelation therapy, nuclear imaging, and antiproliferation. It combines a near-infrared fluorescent probe, an integrin receptor-avid cyclic RGD peptide, and a DFO moiety, demonstrating potential in tumor imaging and treatment (Ye et al., 2008).

• Optical Response of Diacetylene-Functionalized Organic Materials : This paper discusses the influence of electron donor and acceptor on the nonlinear optical response of diacetylene-functionalized organic molecules. It provides insights into the development of non-centrosymmetric architectures for high-tech applications (Khalid et al., 2019).

• Fluorescent Chiral Tagging Reagent for Amines and Amino Acids : This research introduces a fluorescent chiral tagging reagent for determining racemic amines and amino acids, useful in the pharmaceutical and food industries. It offers a method for identifying structures and purities in complex samples (Toyo’oka et al., 2001).

• Synthetic Gene for an R-Plasmid-Encoded Dihydrofolate Reductase : This paper discusses the construction of a synthetic gene for R67 dihydrofolate reductase (DHFR), a novel protein that provides resistance to certain antibacterial drugs. It explores the role of the N-terminus in protein function (Reece et al., 1991).